Cas no 51209-78-0 (Heptanoic acid,2-methyl-, methyl ester)

Heptanoic acid,2-methyl-, methyl ester structure
51209-78-0 structure
Product Name:Heptanoic acid,2-methyl-, methyl ester
CAS No:51209-78-0
MF:C9H18O2
MW:158.238023281097
CID:366880
PubChem ID:521320
Update Time:2025-04-19

Heptanoic acid,2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,2-methyl-, methyl ester
    • METHYL 2-METHYLHEPTANOATE
    • 2-Methylheptanoicacid methyl ester
    • AKOS006280245
    • Methyl ester of 2-methylheptanoic acid
    • DTXSID00334615
    • SCHEMBL3682137
    • FUZYFWJHBYRPIP-UHFFFAOYSA-N
    • 51209-78-0
    • (+)-methyl 2-methylheptanoate
    • Heptanoic acid, 2-methyl-, methyl ester
    • Inchi： 1S/C9H18O2/c1-4-5-6-7-8(2)9(10)11-3/h8H,4-7H2,1-3H3
    • InChI Key： FUZYFWJHBYRPIP-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C)CCCCC)=O

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.37580

Heptanoic acid,2-methyl-, methyl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Heptanoic acid,2-methyl-, methyl ester Production Method

Production Method 1

14686-13-6 14686-13-6
51209-78-0 51209-78-0
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride ,  Bis(2-methoxyphenyl)phenylphosphine Solvents: 1,4-Dioxane ;  48 h, 4 MPa, 100 °C
Reference
The Pd-catalysed hydromethoxycarbonylation of aliphatic internal alkenes with minimal double bond isomerisation
Bredenkamp, Tyler ; et al, Catalysis Communications, 2017, 96, 74-78

Production Method 2

14024-48-7 14024-48-7
51209-78-0 51209-78-0
111-11-5 111-11-5
22632-59-3 22632-59-3
816-19-3 816-19-3
Reaction Conditions
1.1 Solvents: Acetone
Reference
Photoassisted methoxycarbonylation of straight-chain terminal olefins under ambient conditions
Gao, Da Bin; et al, Chinese Chemical Letters, 1998, 9(5), 423-425

Production Method 3

6443-92-1 6443-92-1
51209-78-0 51209-78-0
111-11-5 111-11-5
22632-59-3 22632-59-3
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Lithium chloride Catalysts: Palladium chloride Solvents: Methanol
Reference
Electrode-mediated catalytic carbonylation of olefins
Wayner, D. D. M.; et al, Journal of Molecular Catalysis, 1988, 48(1), 15-19

Heptanoic acid,2-methyl-, methyl ester Raw materials

Heptanoic acid,2-methyl-, methyl ester Preparation Products

Heptanoic acid,2-methyl-, methyl ester Related Literature

51209-78-0 (Heptanoic acid,2-methyl-, methyl ester) Related Products

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